Cas no 660440-57-3 (4-(2-Ethoxycarbonylethyl)phenylboronic acid)

• Product Name: 4-(2-Ethoxycarbonylethyl)phenylboronic acid
• CAS No: 660440-57-3
• MF: C₁₁H₁₅BO₄
• MW: 222.045403718948
• MDL: MFCD04115652
• CID: 835997
• PubChem ID: 3851700
• Update Time: 2025-10-30

4-(2-Ethoxycarbonylethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(3-Ethoxy-3-oxopropyl)phenyl)boronic acid
• [4-(2-Ethoxycarbonylethyl)Phenyl]Boronic Acid
• 4-[2-(Ethoxycarbonyl)ethyl]benzeneboronic acid
• [4-(3-ethoxy-3-oxopropyl)phenyl]boronic acid
• 4-(2-Ethoxycarbonylethyl)phenylboronic acid
• 4-(3-Ethoxy-3-oxopropyl)phenylboronic acid
• Ethyl 3-(4-boronophenyl)propionate, 4-(3-Ethoxy-3-oxopropyl)benzeneboronic acid
• [4(2-ethoxycarbonylethyl)phenyl]boronic acid
• 4-(2-ethoxycarbonyl-ethyl)phenyl boronic acid
• 4-(2-ethoxycarbonyl-ethyl)-phenylboronic acid
• 4-(3-Ethoxy-3-oxopropyl)benzeneboronic acid
• 4-[2-ethoxycarbonylethyl]phenylboronic acid
• ACMC-209ntd
• Ethyl 3-(4-boronophenyl)propionate
• SureCN4630
• PRCOGZNDLWXGHB-UHFFFAOYSA-N
• OR13176
• AM87128
• AB20332
• 4-
• 4-(2-Ethoxycarbonylethyl)benzeneboronic acid
• AKOS015838767
• 4-(2-carbethoxyethyl)benzene-boronic acid
• MFCD04115652
• CS-0174556
• DA-22707
• AS-66505
• 4-(2-ethoxycarbonylethyl)phenyl boronic acid
• EN300-7390273
• I12500
• SCHEMBL4630
• DTXSID60397322
• 660440-57-3

• MDL： MFCD04115652
• Inchi： 1S/C11H15BO4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-4,6-7,14-15H,2,5,8H2,1H3
• InChI Key： PRCOGZNDLWXGHB-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 222.10600
• Monoisotopic Mass: 222.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.15
• Melting Point: 80-84°C
• Boiling Point: 370.7°C at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.518
• PSA: 66.76000
• LogP: -0.13790

4-(2-Ethoxycarbonylethyl)phenylboronic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(2-Ethoxycarbonylethyl)phenylboronic acid

Comprehensive Overview of 4-(2-Ethoxycarbonylethyl)phenylboronic acid (CAS No. 660440-57-3)

4-(2-Ethoxycarbonylethyl)phenylboronic acid (CAS No. 660440-57-3) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its ethoxycarbonylethyl and phenylboronic acid functional groups, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure enables efficient carbon-carbon bond formation, making it indispensable for constructing complex molecular architectures.

The growing demand for 4-(2-Ethoxycarbonylethyl)phenylboronic acid is driven by its applications in bioconjugation, proteomics, and catalysis. Researchers frequently search for "boronic acid reagents for Suzuki coupling" or "phenylboronic acid derivatives in drug synthesis," highlighting its relevance in cutting-edge science. With the rise of green chemistry, this compound's role in metal-catalyzed reactions under mild conditions aligns with the industry's shift toward sustainable methodologies.

From a technical perspective, CAS No. 660440-57-3 exhibits excellent stability and solubility in common organic solvents like THF and DMSO, facilitating its use in high-throughput screening and combinatorial chemistry. Recent studies explore its potential in covalent organic frameworks (COFs) and sensor development, addressing trending topics such as "boronic acid-based glucose sensors" and "smart materials for diagnostics."

Quality control of 4-(2-Ethoxycarbonylethyl)phenylboronic acid involves rigorous HPLC and NMR validation to ensure purity >98%, a critical factor for API intermediates manufacturing. Industry queries like "how to store phenylboronic acid derivatives" emphasize the need for anhydrous conditions and inert atmospheres to prevent hydrolysis of the boronic ester moiety.

Innovative applications include its use in click chemistry and biocompatible coatings, resonating with searches for "bioorthogonal chemistry reagents." As the pharmaceutical industry advances toward personalized medicine, this compound's modularity supports the design of targeted therapies, particularly in kinase inhibitor development.

Environmental considerations are paramount, with 660440-57-3 being biodegradable under controlled conditions. This addresses the "eco-friendly boronic acids" niche, appealing to ESG-focused manufacturers. Regulatory compliance with REACH and ICH guidelines further enhances its global market accessibility.

Future prospects for 4-(2-Ethoxycarbonylethyl)phenylboronic acid involve flow chemistry integration and AI-assisted reaction optimization, topics dominating scientific forums. Its synergy with machine learning in retrosynthesis positions it as a key player in the digital transformation of chemical R&D.